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Compound of Interest

Compound Name: Coronatine

Cat. No.: B1215496

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
coronatine, a polyketide phytotoxin used in laboratory research. Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection. The following
guidelines are based on general best practices for the disposal of plant growth regulators and
laboratory chemicals, as specific disposal protocols for coronatine are not readily available.

Core Safety and Handling Information

Coronatine is a combustible solid and should be handled with appropriate personal protective
equipment (PPE), including eyeshields and gloves.[1] It is intended for research and
development use only.[2] Proper storage in a cool, dry place at -20°C is essential to maintain its
stability.[1][2]

Quantitative Data Summary

For safe and effective handling, a clear understanding of coronatine's physical and chemical
properties is necessary.
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Property Value Source
Molecular Formula C1sH25NOa [1]
Molecular Weight 319.40 g/mol [1]
Form Powder [1]
Storage Temperature -20°C [1][2]
Solubility in Methanol 20 mg/mL [2]
Solubility in DMSO 20 mg/mL [2]
Solubility in Water 0.2 mg/mL [2]
Storage Class 11 - Combustible Solids [1]

Experimental Protocol: Decontamination and
Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of
coronatine and contaminated materials. This protocol is designed to minimize risk and ensure
compliance with general laboratory safety standards.

Materials:

o Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves
e Chemical fume hood

e Sealed, labeled hazardous waste containers

e 70% ethanol or a 10% bleach solution

o Autoclave bags (for biohazardous waste)

o Spill containment materials (e.g., absorbent pads)

Procedure:
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¢ Decontamination of Work Surfaces:

o All work surfaces and equipment contaminated with coronatine should be thoroughly
wiped down.

o Use a 70% ethanol solution or a freshly prepared 10% bleach solution for
decontamination.

o Allow the disinfectant to remain on the surface for at least 30 minutes before wiping clean.
» Disposal of Solid Coronatine Waste:
o Unused or expired solid coronatine should be disposed of as hazardous chemical waste.

o Place the original container with the remaining solid into a larger, sealable, and clearly
labeled hazardous waste container.

o Do not mix with other chemical waste unless compatibility has been verified.
e Disposal of Liquid Coronatine Waste (Solutions):

o Liquid waste containing coronatine (e.g., solutions in DMSO or methanol) must be
collected in a designated, sealed, and labeled hazardous waste container.

o The container should be appropriate for the solvent used (e.g., a solvent-safe plastic or
glass container).

o Never pour liquid coronatine waste down the drain.
» Disposal of Contaminated Labware and PPE:

o Non-biohazardous materials: Disposable items such as gloves, pipette tips, and paper
towels contaminated with coronatine should be collected in a sealed bag and placed in
the hazardous chemical waste stream.

o Biohazardous materials: If coronatine was used in experiments involving biological
agents (e.g., transgenic plants, bacterial cultures), all contaminated materials must be
treated as biohazardous waste.
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» Collect all solid waste in a designated, leak-proof autoclave bag.[3]

» Autoclave the material to render it biologically inactive before disposing of it as
hazardous chemical waste.[3]

» Liquid biological waste should be decontaminated with a 10% bleach solution for at
least 30 minutes before disposal down the drain, in accordance with local regulations.[3]

e Spill Management:

[e]

In the event of a spill, immediately alert others in the vicinity.

o

Wearing appropriate PPE, contain the spill using absorbent pads.

[¢]

For small powder spills, carefully wipe up with a damp cloth to avoid creating dust.

[e]

For liquid spills, absorb the liquid with appropriate absorbent material.

[e]

All cleanup materials must be disposed of as hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
coronatine and related waste materials.
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Caption: Logical workflow for the proper disposal of coronatine waste.
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Disclaimer: This information is intended as a guide and does not replace institutional or
regulatory requirements. Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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